Cas no 919730-08-8 (3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 919730-08-8
• MF: C₁₄H₂₀N₆O₂
• MW: 304.347601890564
• CID: 5426181
• Update Time: 2025-07-21

3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3,8-Dimethyl-6-(3-methyl-butyl)-1,4-dihydro-8H-1,2,4a,6,8,9-hexaaza-fluorene-5,7-dione
• 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C14H20N6O2/c1-8(2)5-6-19-12(21)10-11(18(4)14(19)22)15-13-17-16-9(3)7-20(10)13/h8H,5-7H2,1-4H3,(H,15,17)
• InChI Key： WSXQLYYEMBHLBE-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)N(CCC(C)C)C(=O)N2C)N2C=1NN=C(C)C2

Additional information on 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione: A Comprehensive Overview of Its Chemical Structure, Biological Activity, and Research Applications

3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione, also known by its CAS number 919730-08-8, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule features a unique combination of nitrogen and oxygen atoms within its ring systems, which may contribute to its potential biological activities. The structural complexity of this compound suggests that it could be a valuable candidate for further exploration in drug discovery and development.

The chemical structure of 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is characterized by a purine skeleton with additional functional groups. The 3,9-dimethyl substituents and the 7-(3-methylbutyl) side chain play critical roles in modulating the molecule's reactivity and biological interactions. The presence of multiple heteroatoms, including nitrogen and oxygen, may enhance its ability to interact with various biological targets, such as enzymes and receptors.

Recent studies have highlighted the importance of 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione in the context of antiviral and anti-inflammatory research. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited promising activity against several viral strains, including herpes simplex virus and influenza virus. The mechanism of action is believed to involve the inhibition of viral replication enzymes, which is a common strategy in antiviral drug development.

Another area of interest is the potential of 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione in the treatment of inflammatory diseases. Researchers have observed that this compound may modulate the activity of pro-inflammatory cytokines, which are key players in the pathogenesis of conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings suggest that the compound could be explored as a therapeutic agent for managing chronic inflammation.

The synthesis of 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione involves a series of complex chemical reactions. The core structure of the molecule is typically derived from purine derivatives, which are well-known for their biological relevance. The introduction of the 3,9-dimethyl and 7-(3-methylbutyl) groups requires precise synthetic strategies to ensure the correct stereochemistry and functional group placement. Advanced organic synthesis techniques, such as multistep catalytic reactions and solid-phase synthesis, are often employed to achieve the desired product.

One of the challenges in the development of 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is the optimization of its pharmacokinetic properties. Studies have shown that the compound's solubility and stability can be influenced by the presence of specific substituents. For example, the 3,9-dimethyl groups may enhance the molecule's hydrophobicity, which could affect its absorption and distribution in the body. Researchers are actively working on modifying these substituents to improve the compound's bioavailability and therapeutic efficacy.

In addition to its potential therapeutic applications, 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is also being investigated for its role in drug delivery systems. The unique chemical structure of the molecule may allow it to serve as a carrier for other active pharmaceutical ingredients. For instance, its ability to form stable complexes with certain drugs could enhance the delivery efficiency of these compounds to target tissues. This property is particularly valuable in the development of targeted drug delivery systems for cancer and other diseases.

The biological activity of 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is also influenced by its interaction with cellular receptors and enzymes. Research has indicated that this compound may bind to specific receptors involved in signal transduction pathways. For example, it has been shown to modulate the activity of kinases, which are essential for cellular communication and response to external stimuli. These interactions could have broad implications for the treatment of diseases associated with dysregulated signaling pathways.

Despite the promising findings, there are still several challenges that need to be addressed before 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione can be developed into a viable therapeutic agent. One of the main concerns is the potential for side effects, which could arise from the compound's interactions with non-target proteins. To mitigate this risk, researchers are conducting extensive toxicity studies to evaluate the safety profile of the molecule. These studies are crucial for identifying any potential adverse effects and optimizing the compound for clinical use.

Another area of ongoing research is the exploration of 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione in combination with other drugs. Preliminary studies suggest that this compound may have synergistic effects when used in conjunction with existing therapies. For example, it has been shown to enhance the efficacy of certain antiviral medications by reducing the likelihood of drug resistance. This property could be particularly valuable in the treatment of viral infections where resistance is a significant concern.

In conclusion, 3,9-dimethyl-7-(3-methylbutyl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is a complex compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activity make it a promising candidate for further investigation in the development of new therapeutic agents. As research in this area continues to evolve, it is likely that more insights into the mechanisms of action and therapeutic potential of this compound will be uncovered, paving the way for its use in clinical settings.